Cas no 552881-02-4 (3,6-dimethyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine)

• Product Name: 3,6-dimethyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine
• CAS No: 552881-02-4
• MF: C₆H₈N₄S
• MW: 168.219518661499
• MDL: MFCD03422792
• CID: 2857472
• PubChem ID: 7173994
• Update Time: 2025-11-01

3,6-dimethyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine Chemical and Physical Properties

Names and Identifiers

• 3,6-dimethyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine
• 3,6-Dimethyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]-thiadiazine
• 552881-02-4
• 3,6-dimethyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine
• STK298399
• EN300-228763
• CS-0282868
• SCHEMBL15295076
• BBL037794
• AKOS000305420

• MDL： MFCD03422792
• Inchi： 1S/C6H8N4S/c1-4-3-11-6-8-7-5(2)10(6)9-4/h3H2,1-2H3
• InChI Key： RHPUOPUXYYBHMN-UHFFFAOYSA-N
• SMILES： S1C2=NN=C(C)N2N=C(C)C1

Computed Properties

• Exact Mass: 168.04696745Da
• Monoisotopic Mass: 168.04696745Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68.4Ų

Additional information on 3,6-dimethyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine

Recent Advances in the Study of 3,6-dimethyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine (CAS: 552881-02-4)

The compound 3,6-dimethyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine (CAS: 552881-02-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by its fused triazole and thiadiazine rings, has been the subject of numerous studies aimed at exploring its biological activities and pharmacological potential. Recent literature highlights its role as a promising scaffold for the development of novel antimicrobial, anticancer, and anti-inflammatory agents.

One of the key areas of research focuses on the synthesis and structural optimization of 3,6-dimethyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications at the C-3 and C-6 positions significantly enhance the compound's bioactivity. For instance, the introduction of electron-withdrawing groups at these positions improved its inhibitory effects against bacterial enzymes such as DNA gyrase and topoisomerase IV, which are critical targets for antibiotic development.

In addition to its antimicrobial properties, recent investigations have explored the anticancer potential of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 3,6-dimethyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine derivatives exhibit potent inhibitory activity against certain cancer cell lines, particularly those associated with breast and lung cancers. Mechanistic studies revealed that these compounds induce apoptosis via the mitochondrial pathway and inhibit key signaling pathways such as PI3K/AKT and MAPK/ERK.

Another noteworthy development is the exploration of this compound's anti-inflammatory effects. Research published in European Journal of Pharmacology (2023) demonstrated that 3,6-dimethyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine derivatives can effectively suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs, particularly for chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the clinical translation of 3,6-dimethyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's versatility and the growing body of research supporting its pharmacological activities make it a compelling candidate for future drug development efforts.

In conclusion, 3,6-dimethyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine (CAS: 552881-02-4) represents a promising scaffold in medicinal chemistry, with demonstrated potential across multiple therapeutic areas. Continued research into its derivatives and mechanisms of action will likely yield valuable insights and pave the way for the development of novel therapeutics. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in more complex disease models.